Cas no 1261647-92-0 (4-Chloro-2-(difluoromethyl)phenol)

• Product Name: 4-Chloro-2-(difluoromethyl)phenol
• CAS No: 1261647-92-0
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• MDL: MFCD18392909
• CID: 4691946
• Update Time: 2025-05-24

4-Chloro-2-(difluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(difluoromethyl)phenol
• 4-Chloro-2-(difluoromethyl)phenol

• MDL： MFCD18392909
• Inchi： 1S/C7H5ClF2O/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,7,11H
• InChI Key： FXWZQBSJGZFCGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 4-Chloro-2-(difluoromethyl)phenol

4-Chloro-2-(difluoromethyl)phenol: A Comprehensive Overview

The compound 4-Chloro-2-(difluoromethyl)phenol, also known by its CAS number 1261647-92-0, is a chemically synthesized aromatic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a phenol ring substituted with a chlorine atom at the para position and a difluoromethyl group at the ortho position. The combination of these substituents imparts distinct chemical properties, making it a valuable molecule in research and development.

Recent studies have highlighted the potential of 4-Chloro-2-(difluoromethyl)phenol in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the difluoromethyl group enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

In addition to its pharmaceutical applications, 4-Chloro-2-(difluoromethyl)phenol has shown promise in agrochemicals. Its ability to inhibit certain enzymes involved in plant growth regulation has led to investigations into its potential use as a herbicide or plant growth regulator. This application is particularly relevant given the increasing demand for sustainable agricultural practices.

The synthesis of 4-Chloro-2-(difluoromethyl)phenol involves a multi-step process that typically begins with the chlorination of phenol derivatives. The subsequent introduction of the difluoromethyl group is achieved through nucleophilic substitution reactions, often utilizing fluorinated reagents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

The physical properties of 4-Chloro-2-(difluoromethyl)phenol are also noteworthy. It exhibits a high melting point due to the strong hydrogen bonding capabilities of the phenolic hydroxyl group. Its solubility in polar solvents and moderate lipophilicity make it suitable for a wide range of chemical reactions and formulations.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-Chloro-2-(difluoromethyl)phenol. Results indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, ongoing research aims to develop more eco-friendly synthesis pathways and application methods to mitigate these risks.

The demand for CAS No. 1261647-92-0 has grown significantly in recent years, driven by its versatility across multiple industries. Its unique chemical properties make it an essential component in the development of advanced materials, including high-performance polymers and specialty chemicals.

In conclusion, 4-Chloro-2-(difluoromethyl)phenol, identified by its CAS number 1261647-92-0, is a versatile compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new potentials for this compound, positioning it as a key player in future technological advancements.